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Compound of Interest

Compound Name: Aluminum fumarate

Cat. No.: B6326789

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the core techniques for the
basic characterization of aluminum fumarate, a prominent metal-organic framework (MOF).
The guide details the experimental protocols and presents key quantitative data to aid
researchers and professionals in the fields of materials science, chemistry, and drug
development in their evaluation of this versatile material.

Introduction

Aluminum fumarate, also known as A520 or MIL-53(Al)-FA, is a microporous material
composed of aluminum ions and fumaric acid linkers.[1] Its high surface area, thermal stability,
and water stability make it a promising candidate for various applications, including gas storage
and separation, catalysis, and drug delivery.[1][2][3][4][5] Accurate and thorough
characterization is crucial to ensure the synthesis of high-quality material with the desired
properties for these applications. This guide outlines the fundamental techniques employed for
this purpose.

A general workflow for the characterization of a newly synthesized batch of aluminum
fumarate is presented below. This workflow ensures a comprehensive evaluation of the
material's structural, thermal, and morphological properties.
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General Characterization Workflow for Aluminum Fumarate

Synthesis & Post-Synthesis

Synthesis of
Aluminum Fumarate
4
Washing
\
Drying
Powder X-ray Diffraction (PXRD) Fourier-Transform Infrared Spectroscopy (FTIR) Thermogravimetric Analysis (TGA)
(Phase Purity & Crystallinity) (Functional Groups) (Thermal Stability & Solvent Content)

Scanning Electron Microscopy (SEM) Nitrogen Adsorption (BET)
(Morphology & Particle Size) (Surface Area & Porosity)
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Porosity Analysis Workflow for Aluminum Fumarate

Sample Preparation

Aluminum Fumarate Sample
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(e.g., 150°C under vacuum)
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Nitrogen Adsorption-Desorption
Measurement at 77 K

Data Analysis
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BET Analysis Pore Size and Volume
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Results
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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